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Compound of Interest

Compound Name: 1-Phenylethyl acetate

Cat. No.: B1195265 Get Quote

Essential Safety and Handling Guide for 1-
Phenylethyl Acetate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Phenylethyl acetate (CAS No. 93-92-5). The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Key Safety Information and Physical Properties
For quick reference, the following table summarizes the key quantitative data for 1-Phenylethyl
acetate.
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Property Value

Molecular Formula C₁₀H₁₂O₂[1]

Molecular Weight 164.20 g/mol [1][2]

Appearance Colorless to slight yellow liquid[1]

Boiling Point 211 - 212 °C[1]

Flash Point 105 °C / 221 °F[3]

Specific Gravity 1.030[3]

Storage Temperature Room temperature, below +30°C[4]

Toxicity (LD50)
Oral (Rabbit): > 5000 mg/kg, Dermal (Rabbit): >

5000 mg/kg[4]

UN Number NA 1993 / PGIII[4]

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been

established for 1-Phenylethyl acetate.[5]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure risks. The following PPE is

recommended when handling 1-Phenylethyl acetate.

Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection.[5] In situations with a higher risk of splashing, a face shield may be appropriate.

[5] Eyewear must be tested and approved under government standards such as OSHA 29

CFR 1910.133 or EU EN166.[5]

Hand Protection: Chemical-resistant gloves should be worn.[6] The selection of gloves

should be based on an evaluation of the workplace hazards, duration of use, and the

chemical resistance and physical properties of the glove material.[5]

Skin and Body Protection: At a minimum, a laboratory coat and close-toed footwear are

required.[5] Protective clothing should be selected based on the specific hazards, physical
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environment, and duration of exposure.[5]

Respiratory Protection: Under normal conditions with adequate general and local exhaust

ventilation, respiratory protection is not typically required.[3] If engineering controls are

insufficient or if there is a risk of aerosol formation, a full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387) respirator cartridges should be used.[7][8]

Operational and Handling Procedures
Adherence to proper operational procedures is essential for safety.

Handling:

Avoid contact with skin, eyes, and personal clothing.[5]

Use only with adequate ventilation to keep airborne concentrations low.[5]

Wash hands thoroughly after handling and before breaks.[5]

Keep the container tightly closed and handle with care.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Do not eat, drink, or smoke in handling areas.[5]

Storage:

Store in a dry, cool, and well-ventilated place.[3][8]

Keep containers tightly closed.[3][8]

Store away from incompatible materials such as strong oxidizing agents.[3]

Emergency and Disposal Plans
First Aid Measures:

General Advice: Immediately remove any contaminated clothing.[5] Move out of the

dangerous area and consult a physician, showing them the safety data sheet.[5]
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Inhalation: Move the person to fresh air.[5] If breathing is difficult, give oxygen.[5] If not

breathing, give artificial respiration and seek medical aid.[5]

Skin Contact: Immediately flush the skin with running water for at least 15 minutes while

removing contaminated clothing.[5] Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, ensuring to

rinse under the eyelids.[3][5] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and never give anything

by mouth to an unconscious person.[5] Obtain immediate medical aid.[5]

Spill Response: In the event of a spill, follow the workflow outlined below. For minor spills (<4

L) where personnel are trained and have adequate supplies, cleanup can be performed locally.

[9] For major spills, evacuate the area and contact emergency personnel.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21238&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJteTNjd3FvNGdheHVtOWFyaTRtdHUwaDRhYmE1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MDEzQUNfOTMtOTItNV8xLVBoZW55bGV0aHlsX2FjZXRhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--6eae05b78861ba8b38d2572da336e239eddb61aa/MetaSci_MSI6013AC_93-92-5_1-Phenylethyl_acetate.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill
(Minor vs. Major)

Evacuate Area &
Contact Emergency Services

Major Spill

Don Appropriate PPE
(Gloves, Goggles, etc.)

Minor Spill

Ensure Adequate Ventilation &
Remove Ignition Sources

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
(Work from outside in)

Place in Labeled,
Leak-Proof Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste as
Hazardous Material

Spill Response Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1195265?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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